Cas no 112818-03-8 (Ethyl 3-(2-cyanophenyl)propionate)

• Product Name: Ethyl 3-(2-cyanophenyl)propionate
• CAS No: 112818-03-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 2880788
• Update Time: 2023-08-10

Ethyl 3-(2-cyanophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-cyanophenyl)propionate
• ETHYL 3-(2-CYANOPHENYL)PROPANOATE
• 2-Cyanobenzene-1-propionic acid ethyl ester
• Ethyl 3-(2-cyanophenyl)propionate

• Inchi： 1S/C12H13NO2/c1-2-15-12(14)8-7-10-5-3-4-6-11(10)9-13/h3-6H,2,7-8H2,1H3
• InChI Key： WEWMNWUIQVOVBJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1